![molecular formula C25H17ClFN3O2S B3003187 2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide CAS No. 866340-70-7](/img/structure/B3003187.png)
2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide
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Description
2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C25H17ClFN3O2S and its molecular weight is 477.94. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis Applications
- 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, related to the chemical structure , have been used in radiosynthesis for imaging the translocator protein (18 kDa) with PET, a vital technique in medical diagnostics (Dollé et al., 2008).
Heterocyclic Synthesis
- This chemical is part of research exploring new derivatives of heterocyclic compounds, such as thioxo-2, 5-dihydro-1H-pyrano[2,3-d]pyrimidines, which have applications in developing various pharmaceutical compounds (Elian et al., 2014).
Antimicrobial Applications
- Studies have investigated compounds like 2-((7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide for their antimicrobial properties, contributing to the development of new antibiotics and antifungal medications (Darwish et al., 2014).
Antitubercular Activity
- Research into novel 4H-chromeno[2,3-d]pyrimidines has demonstrated significant antitubercular activity, indicating potential therapeutic applications in treating tuberculosis (Kamdar et al., 2011).
Neuroinflammation Imaging
- Some studies have synthesized novel pyrazolo[1,5-a]pyrimidines, closely related to this compound, for imaging neuroinflammation using PET, showing potential in neurological research and diagnostics (Damont et al., 2015).
Anticancer Activity
- Fluorine-substituted pyrimidines, structurally similar to the compound , have shown promising anticancer activity in studies, indicating potential use in cancer therapy (Hammam et al., 2005).
Properties
IUPAC Name |
2-[(7-chloro-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]-N-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17ClFN3O2S/c26-17-6-11-21-16(12-17)13-20-24(32-21)29-23(15-4-2-1-3-5-15)30-25(20)33-14-22(31)28-19-9-7-18(27)8-10-19/h1-12H,13-14H2,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKIHXWLNBZNKRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)Cl)OC3=C1C(=NC(=N3)C4=CC=CC=C4)SCC(=O)NC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17ClFN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.